An In-depth Technical Guide to the Chemical Structure and Tautomerism of 1,3,4-Thiadiazole-2,5-dithiol
An In-depth Technical Guide to the Chemical Structure and Tautomerism of 1,3,4-Thiadiazole-2,5-dithiol
For Researchers, Scientists, and Drug Development Professionals
Abstract
1,3,4-Thiadiazole-2,5-dithiol (B7761095) (DMTD), also known by the IUPAC name 2,5-dimercapto-1,3,4-thiadiazole (B142945), is a versatile heterocyclic compound with significant applications in medicinal chemistry, materials science, and as a corrosion inhibitor.[1][2] Its chemical reactivity and biological activity are intrinsically linked to its unique structure and the existence of thiol-thione tautomerism. This guide provides a comprehensive overview of the chemical structure, tautomeric forms, and key experimental methodologies related to DMTD.
Chemical Structure and Identification
1,3,4-Thiadiazole-2,5-dithiol is a five-membered aromatic ring containing two nitrogen atoms, one sulfur atom, and two thiol substituents. Its fundamental properties are summarized in the table below.
| Identifier | Value |
| IUPAC Name | 1,3,4-Thiadiazole-2,5-dithiol |
| Synonyms | 2,5-Dimercapto-1,3,4-thiadiazole, Bismuthiol, Bismuthiol I |
| CAS Number | 1072-71-5 |
| Molecular Formula | C₂H₂N₂S₃ |
| Molecular Weight | 150.25 g/mol |
| SMILES | Sc1nnc(S)s1 |
| InChIKey | BIGYLAKFCGVRAN-UHFFFAOYSA-N |
Tautomerism of 1,3,4-Thiadiazole-2,5-dithiol
A critical feature of 1,3,4-thiadiazole-2,5-dithiol is its ability to exist in different tautomeric forms, primarily through thiol-thione tautomerism. The three principal tautomers are the dithiol form, the thiol-thione form, and the dithione form.
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Caption: Tautomeric equilibrium of 1,3,4-thiadiazole-2,5-dithiol.
Spectroscopic evidence suggests that the dithione form is predominant in the solid state, while the dithiol form is more favored in solution. This equilibrium is crucial as the different tautomers exhibit distinct chemical reactivities and coordination properties.
Physicochemical and Spectroscopic Data
The characterization of 1,3,4-thiadiazole-2,5-dithiol and its tautomers relies on various analytical techniques. Below is a summary of key data.
| Property | Value/Description |
| Melting Point | 162 °C (decomposes) |
| Appearance | Tan powder |
| ¹H-NMR (DMSO-d₆) | Signals for SH protons are often broad and can be concentration-dependent. The NH proton in the thione tautomer is also observable. |
| ¹³C-NMR (DMSO-d₆) | The chemical shifts of the carbon atoms in the thiadiazole ring are sensitive to the tautomeric form. For a related piperidinium (B107235) salt of the disulfonic acid derivative, the heterocyclic carbon atom appears at 158.4 ppm.[3] |
| FT-IR (KBr, cm⁻¹) | The IR spectrum shows characteristic bands for N-H stretching (in thione forms), S-H stretching (in thiol form, often weak), C=N stretching, and C=S stretching (in thione forms). |
| Crystal Structure | The crystal structure of 2,5-dimercapto-1,3,4-thiadiazole has been determined, and the data is available in the Cambridge Crystallographic Data Centre (CCDC) under the deposition number 883751.[4] |
Experimental Protocols
Synthesis of 1,3,4-Thiadiazole-2,5-dithiol
A common and effective method for the synthesis of 1,3,4-thiadiazole-2,5-dithiol involves the reaction of hydrazine (B178648) hydrate (B1144303) with carbon disulfide in the presence of a base.
Materials:
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Hydrazine hydrate (99%)
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Carbon disulfide
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Sodium hydroxide (B78521) or Potassium hydroxide
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Ethanol (B145695) or Pyridine
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Hydrochloric acid (concentrated)
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Water
Procedure:
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In a round-bottom flask equipped with a reflux condenser, dissolve sodium hydroxide in ethanol.
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Cool the solution in an ice bath.
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Slowly add hydrazine hydrate to the cooled solution with constant stirring.
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To this mixture, add carbon disulfide dropwise while maintaining the low temperature.
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After the addition is complete, allow the mixture to stir at room temperature for a specified period, followed by refluxing for several hours.[3][5]
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After reflux, cool the reaction mixture and reduce the solvent volume by distillation.
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Pour the residue into cold water and acidify with concentrated hydrochloric acid to precipitate the product.
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Filter the resulting solid, wash with water, and dry.
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Recrystallize the crude product from ethanol to obtain pure 1,3,4-thiadiazole-2,5-dithiol.[3]
A patent also describes a method using a molar ratio of hydrazine hydrate: carbon disulfide: sodium hydroxide of 1:2.2-2.4:1.55-1.95, with the neutralization step carried out between 10-60°C.[6][7]
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Caption: General workflow for the synthesis of 1,3,4-thiadiazole-2,5-dithiol.
Characterization Techniques
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Melting Point: Determined using a standard melting point apparatus.
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FT-IR Spectroscopy: The sample is prepared as a KBr pellet, and the spectrum is recorded.
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NMR Spectroscopy: ¹H and ¹³C NMR spectra are typically recorded in deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) to ensure solubility.
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Mass Spectrometry: Provides information on the molecular weight and fragmentation pattern.
Applications in Research and Development
1,3,4-Thiadiazole-2,5-dithiol is a valuable building block in drug discovery and materials science.[1][2]
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Medicinal Chemistry: It serves as a scaffold for the synthesis of compounds with a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1]
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Materials Science: The thiol groups can coordinate with metal ions, leading to the formation of coordination polymers.[8] These materials have potential applications in catalysis and as sensors.
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Corrosion Inhibition: DMTD and its derivatives are effective corrosion inhibitors for various metals and alloys.
Conclusion
1,3,4-Thiadiazole-2,5-dithiol possesses a rich chemistry centered around its tautomeric nature. A thorough understanding of its structure, properties, and synthesis is essential for its effective utilization in research and development. This guide provides a foundational overview to aid scientists and professionals in harnessing the potential of this important heterocyclic compound.
References
- 1. researchgate.net [researchgate.net]
- 2. chemimpex.com [chemimpex.com]
- 3. eprajournals.com [eprajournals.com]
- 4. 2,5-Dimercapto-1,3,4-thiadiazole | C2H2N2S3 | CID 2723630 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. WO2021215958A1 - Method for producing 2,5-dimercapto-1,3,4-thiadiazole (dmtd) and 2,5-dimercapto-1,3,4-thiadiazole produced by said method - Google Patents [patents.google.com]
- 7. 2,5-Dimercapto-1,3,4-thiadiazole (DMTD)|High-Purity Reagent [benchchem.com]
- 8. 1,3,4-Thiadiazole-2,5-dithiol 98 4628-94-8 [sigmaaldrich.com]
